Cas no 22390-45-0 (3,4-Dichloro-6-methylpyridazine)

• Product Name: 3,4-Dichloro-6-methylpyridazine
• CAS No: 22390-45-0
• MF: C₅H₄Cl₂N₂
• MW: 163.004658699036
• MDL: MFCD27939113
• CID: 1080269
• PubChem ID: 59762768
• Update Time: 2025-06-12

3,4-Dichloro-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-6-methylpyridazine
• SCHEMBL14123469
• Z1939448554
• DB-304082
• 3,4-Dichloro-6-methyl-pyridazine
• 22390-45-0
• EN300-267070

• MDL： MFCD27939113
• Inchi： 1S/C5H4Cl2N2/c1-3-2-4(6)5(7)9-8-3/h2H,1H3
• InChI Key： YOUPASAGLWSIJQ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=NC(C)=C1)Cl

Computed Properties

• Exact Mass: 161.9751535g/mol
• Monoisotopic Mass: 161.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8Ų

Additional information on 3,4-Dichloro-6-methylpyridazine

Recent Advances in the Study of 3,4-Dichloro-6-methylpyridazine (CAS: 22390-45-0) in Chemical Biology and Pharmaceutical Research

3,4-Dichloro-6-methylpyridazine (CAS: 22390-45-0) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals and pharmaceuticals. Recent studies have explored its potential as a building block for novel drug candidates, particularly in the development of kinase inhibitors and antimicrobial agents. The unique structural features of 3,4-Dichloro-6-methylpyridazine, such as its electron-deficient pyridazine ring and reactive chlorine substituents, make it an attractive scaffold for medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 3,4-Dichloro-6-methylpyridazine as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against BTK, a key target in the treatment of B-cell malignancies and autoimmune diseases. The researchers employed a combination of computational modeling and structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity. These findings highlight the potential of 3,4-Dichloro-6-methylpyridazine-based compounds as next-generation therapeutics for oncology and immunology.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial properties of 3,4-Dichloro-6-methylpyridazine derivatives. The research team synthesized a series of analogs and evaluated their activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. Several derivatives showed promising broad-spectrum antibacterial activity, with minimal cytotoxicity against mammalian cells. The study also identified key structural modifications that enhanced the compounds' permeability and stability, paving the way for further development as novel antibiotics.

Beyond its pharmaceutical applications, 3,4-Dichloro-6-methylpyridazine has also been explored in agrochemical research. A 2022 study in Pest Management Science reported the synthesis of pyridazine-based herbicides using this compound as a starting material. The resulting herbicides demonstrated high efficacy against a range of weed species, with improved environmental safety profiles compared to traditional herbicides. The study emphasized the role of 3,4-Dichloro-6-methylpyridazine in enabling the design of more sustainable crop protection solutions.

In conclusion, recent research on 3,4-Dichloro-6-methylpyridazine (CAS: 22390-45-0) underscores its importance as a versatile scaffold in chemical biology and pharmaceutical development. Its applications span from kinase inhibitors and antimicrobial agents to agrochemicals, demonstrating its broad utility. Future studies are expected to further explore its potential in drug discovery and other innovative applications, leveraging its unique chemical properties to address unmet medical and agricultural challenges.